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Compound of Interest

Compound Name: 2-(Pyridin-2-yloxy)benzaldehyde

Cat. No.: B135191

Essential Safety and Handling Guide for 2-(Pyridin-
2-yloxy)benzaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-(Pyridin-2-
yloxy)benzaldehyde. Adherence to these procedures is paramount for ensuring laboratory
safety and regulatory compliance.

Chemical Identifier:

Compound Name 2-(Pyridin-2-yloxy)benzaldehyde
CAS Number 141580-71-4

Molecular Formula C12HaNO:2

Molecular Weight 199.21 g/mol

Physical Form Solid

GHS Pictogram GHSO07 (Exclamation mark)[1]
Hazard Statements H317, H319[1]

Signal Word Warning[1]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-(Pyridin-
2-yloxy)benzaldehyde to minimize exposure and prevent potential harm. The following table

summarizes the required PPE.
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Body Part Recommended Protection Specification

Must provide a complete seal
around the eyes to protect
) from splashes. A face shield
Eyes Safety Goggles or Face Shield ] ) )
should be used in conjunction
with goggles when there is a

significant risk of splashing.[2]

Nitrile rubber gloves are
recommended.[2] Always
inspect gloves for tears or
Hands Chemical-Resistant Gloves holes before use. Dispose of
contaminated gloves
immediately and wash hands

thoroughly after removal.

A standard laboratory coat
should be worn to protect skin
and personal clothing.[2] For
Laboratory Coat or Chemical- larger quantities or procedures
Body Resistant Apron with a higher risk of splashing,
a chemical-resistant apron
should be worn over the lab

coat.

All handling of 2-(Pyridin-2-
yloxy)benzaldehyde powder
should be conducted in a
certified chemical fume hood to

Respiratory Fume Hood or an area with avoid inhalation of dust

adequate ventilation particles.[2] If a fume hood is

not available, work must be
performed in a well-ventilated
area with local exhaust

ventilation.

Operational Plan: Handling and Storage
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1. Engineering Controls:

o Always handle 2-(Pyridin-2-yloxy)benzaldehyde in a well-ventilated area, preferably within
a chemical fume hood to minimize inhalation exposure.[2]

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

2. Safe Handling Procedures:

» Before use, carefully read the Safety Data Sheet (SDS).
» Avoid direct contact with skin and eyes.[3]

e Do not breathe in dust.[3]

e Weigh and transfer the solid compound in a fume hood to prevent the generation of airborne
dust.

o Use appropriate, clean, and dry utensils (e.g., spatulas, weighing paper).

o Keep the container tightly closed when not in use.[3]

e Wash hands thoroughly with soap and water after handling.

3. Storage:

e Store in a cool, dry, and well-ventilated place.[3]

e The recommended storage temperature is between 2-8°C.[1]

o Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[1]
» Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

The disposal of 2-(Pyridin-2-yloxy)benzaldehyde and its containers must be conducted in
accordance with all local, state, and federal regulations. Improper disposal can pose a
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significant environmental risk.
1. Waste Characterization:

e Unused or waste 2-(Pyridin-2-yloxy)benzaldehyde should be considered hazardous
chemical waste.

2. Step-by-Step Disposal Procedure:
» Containerization:

o Collect waste solid material and any contaminated disposable items (e.g., gloves,
weighing paper) in a designated, properly labeled, and sealed hazardous waste container.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
(Pyridin-2-yloxy)benzaldehyde".

o Storage of Waste:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, while awaiting pickup.

o Professional Disposal:

o Arrange for the collection and disposal of the chemical waste through a licensed
professional waste disposal service.[2]

o Do not dispose of this chemical down the drain or in the regular trash.[2]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-(Pyridin-2-
yloxy)benzaldehyde from receipt to disposal.
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Caption: Workflow for handling 2-(Pyridin-2-yloxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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